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Compound of Interest

Compound Name: Undecylcyclohexane

CAS No.: 54105-66-7

Cat. No.: B1584076

Get Quote

Executive Summary
Undecylcyclohexane (CAS 54105-66-7) represents a critical transition point in the

alkylcyclohexane series.[1] As an odd-numbered carbon chain (

) attached to a saturated ring, it occupies a specific thermodynamic and rheological niche
between the widely studied Decylcyclohexane (

) and Dodecylcyclohexane (

).[1]

While often overlooked in favor of its even-numbered counterparts, Undecylcyclohexane
offers unique utility as a hydrophobic "tuner" in drug delivery systems and a high-density fuel

surrogate with specific ignition delay characteristics.[1] This guide provides an objective

technical comparison, validated experimental protocols, and mechanistic insights into its

performance.[1]
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The alkylcyclohexane series exhibits predictable trends in boiling point and viscosity driven by

London Dispersion forces.[1] However, selecting the correct chain length is often a trade-off

between volatility and flow properties.[1]

Comparative Data Table (

vs.

vs.

)
Data aggregated from experimental values and thermodynamic interpolation.
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Property

Decylcyclohex
ane (

)

Undecylcyclohe

xane (

)

Dodecylcycloh
exane (

)

Trend Analysis

Molecular Weight 224.43 g/mol 238.46 g/mol 252.48 g/mol

Linear increase

(+14 Da per

).[1]

Boiling Point (1

atm)
~298°C ~310°C (Est.)* 314.85°C

High thermal

stability range.[1]

BP (Reduced

Pressure)

145°C @ 10

mmHg

165°C @ 10

mmHg

178°C @ 10

mmHg
requires high-vac

distillation.[1]

Density (

)
0.819 g/mL 0.820 g/mL 0.823 g/mL

Minimal density

gain >

.[1]

Refractive Index

(

)

1.455 1.450 1.458

Consistent

optical signature.

[1]

LogP

(Lipophilicity)
~8.4 ~8.9 ~9.4

Critical window

for membrane

permeation.[1]

Flash Point >100°C 138°C >110°C

Classified as

Combustible

(Class IIIB).[1]

*Note: Atmospheric boiling point for Undecylcyclohexane is extrapolated from vacuum data

(165°C @ 10 mmHg) due to thermal cracking risks at ambient pressure.[1]

Mechanistic Insight: The Viscosity-Volatility Trade-off
As the alkyl chain elongates from
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to

, the molecular surface area increases, enhancing Van der Waals interactions.[1]

Undecylcyclohexane provides a specific viscosity profile (~4.5–5.0 mPa[1]·s at 25°C) that is

less sluggish than Dodecylcyclohexane but significantly less volatile than Decylcyclohexane.

[1] This makes it an ideal internal standard for gas chromatography (GC) where

might co-elute with lighter analytes.[1]

Part 2: Critical Applications & Thermodynamics[1]
1. Liquid Organic Hydrogen Carriers (LOHC)
Alkylcyclohexanes are the hydrogenated forms of Liquid Organic Hydrogen Carriers.[1][2]

Reaction:

Performance: Undecylcyclohexane serves as a model substrate for studying

dehydrogenation kinetics.[1] Its enthalpy of dehydrogenation is comparable to other

alkylcyclohexanes (~63-66 kJ/mol

), but its liquid range (MP < -10°C to BP > 300°C) ensures it remains liquid during high-
temperature release cycles, unlike lighter surrogates that might vaporize.[1]

2. Drug Development (Lipophilicity Tuning)
In medicinal chemistry, the cyclohexyl group is a bioisostere for phenyl rings, improving

metabolic stability.[1]

The

Advantage: A LogP of ~8.9 places Undecylcyclohexane in the "super-lipophilic" category.[1]
It is used in Lipid Nanoparticle (LNP) formulations to stabilize the hydrophobic core.[1] The
odd-carbon chain length disrupts crystalline packing in lipid bilayers better than even-
numbered chains, potentially enhancing membrane fluidity and permeability.[1]

Part 3: Experimental Protocol (Synthesis)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexane
https://www.benchchem.com/product/b1584076/docs?utm_src=pdf-body#comparative-analysis-of-undecylcyclohexane-physicochemical-trends-and-applications-1
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexane
https://www.researchgate.net/publication/367066940_Comprehensive_Thermodynamic_Study_of_Alkyl-Cyclohexanes_as_Liquid_Organic_Hydrogen_Carriers_Motifs
https://www.benchchem.com/product/b1584076/docs?utm_src=pdf-body#comparative-analysis-of-undecylcyclohexane-physicochemical-trends-and-applications-1
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexane
https://www.benchchem.com/product/b1584076/docs?utm_src=pdf-body#comparative-analysis-of-undecylcyclohexane-physicochemical-trends-and-applications-1
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584076?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: Synthesis of high-purity Undecylcyclohexane via Catalytic Hydrogenation of

Undecylbenzene. Rationale: Commercial samples often contain isomers.[1] Synthesizing from

the aromatic precursor ensures structural integrity.[1]

Reagents & Equipment[1]
Precursor: Undecylbenzene (>98%).[1]

Catalyst: 5% Ruthenium on Alumina (

) or Platinum Oxide (

).[1] Note: Ru is preferred for benzene ring saturation without cracking the alkyl chain.[1]

Solvent: n-Hexane (HPLC Grade) or neat (solvent-free).[1]

Apparatus: High-Pressure Parr Reactor (Stainless Steel).

Step-by-Step Methodology
Loading: Charge the reactor with Undecylbenzene (10 g) and

(0.5 g, 5 wt% loading).

Purging: Seal reactor. Purge with

(3x) to remove oxygen, then with

(3x).[1]

Pressurization: Pressurize to 50 bar (725 psi) with ultra-high purity Hydrogen gas.

Reaction: Heat to 90°C with vigorous stirring (1000 rpm). Maintain for 6–12 hours.

Validation: Monitor pressure drop.[1] Reaction is complete when pressure stabilizes.[1]

Work-up: Cool to room temperature. Vent

. Filter catalyst through a Celite pad.[1]
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Purification: Remove solvent (if used) via rotary evaporation.[1] Perform vacuum distillation

(10 mmHg, collect fraction at 165°C) to isolate pure Undecylcyclohexane.[1]

Diagram 1: Synthesis Workflow

Start: Undecylbenzene
(Aromatic Precursor)

Parr Reactor
(50 bar H2, 90°C, Ru/Al2O3)

Monitor Pressure Drop
(Kinetic Control)Pressure Dropping

Filtration
(Remove Catalyst)

Pressure Stable Vacuum Distillation
(165°C @ 10mmHg)

Final Product:
Undecylcyclohexane

Click to download full resolution via product page

Caption: Workflow for the catalytic hydrogenation of Undecylbenzene to Undecylcyclohexane,

ensuring saturation of the aromatic ring.

Part 4: Structural Logic in Drug Design[1]
Understanding how Undecylcyclohexane interacts with biological systems requires visualizing

the Structure-Property Relationship (SPR).[1] The diagram below illustrates how increasing

chain length impacts lipophilicity and bioavailability.

Diagram 2: Structure-Property Logic

Physicochemical Impact

Biological Outcome

Alkyl Chain Length
(C10 -> C11 -> C12)

Van der Waals
Surface Area

Increases

Lipophilicity (LogP)
C11 ~ 8.9

Increases

Membrane Retention
(Lipid Bilayer)

Stabilizes Interaction High Affinity

Aqueous Solubility
(Decreases)

Inverse Relation
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Click to download full resolution via product page

Caption: Causal relationship between alkyl chain elongation, physicochemical changes, and

biological behavior.[1]
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To cite this document: BenchChem. [Comparative Analysis of Undecylcyclohexane:
Physicochemical Trends and Applications[1]]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1584076/docs#comparative-analysis-of-
undecylcyclohexane-physicochemical-trends-and-applications-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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